BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Methyl 4-ethynylbenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 4-ethynylbenzoate

Cat. No.: B1361237

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for Methyl 4-ethynylbenzoate, including personal protective equipment
(PPE), operational procedures, and disposal plans.

Chemical and Physical Properties:

Property Value

CAS Number 3034-86-4
Molecular Formula C10H802
Molecular Weight 160.17 g/mol
Form Solid[1]
Melting Point 88-95 °C[1]
Storage Temperature 2-8°C[1][2]

Hazard Identification:
Methyl 4-ethynylbenzoate is classified with the following hazards:

e H315: Causes skin irritation[1][2][3]
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e H319: Causes serious eye irritation[1][2][3]
» H335: May cause respiratory irritation[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling Methyl 4-ethynylbenzoate to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.
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Body Part

Required PPE

Specifications and
Recommendations

Hands

Chemical-resistant gloves

Nitrile gloves are an excellent
choice for general laboratory
use, providing protection
against a variety of solvents
and chemicals.[4][5] For
prolonged or high-exposure
tasks, consider thicker or
specialized gloves. Always
inspect gloves for tears or

punctures before use.

Eyes/Face

Safety glasses with side

shields or chemical splash
goggles

To protect against dust
particles and accidental
splashes, safety glasses with
side shields are mandatory.[4]
[6] In situations with a higher
risk of splashing, chemical
splash goggles should be

worn.[6]

Body

Laboratory coat

A standard lab coat should be
worn to protect skin and

clothing from contamination.[4]

[5]

Respiratory

Use in a well-ventilated area. A
respirator may be required for
large quantities or in poorly

ventilated areas.

Engineering controls such as a
fume hood should be the
primary method of controlling
airborne exposure. If a fume
hood is not available or when
handling large quantities, a
NIOSH-approved respirator

may be necessary.[7]
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust or vapors.[8]

o Ensure that an eyewash station and safety shower are readily accessible.[3]

o Before starting, clear the workspace of any unnecessary items to prevent contamination and
accidents.

2. Weighing and Transferring:
e Don the appropriate PPE as outlined in the table above.

» When weighing the solid, use a weigh boat or paper and handle it carefully to avoid creating
dust.

o Use a spatula or other appropriate tool to transfer the solid. Avoid scooping directly from the
main container to prevent contamination.

» Close the container tightly after use and store it at the recommended temperature of 2-8°C.

[11[2]
3. In Case of a Spill:

o For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a designated, labeled waste container.

» For larger spills, evacuate the area and follow your institution's emergency procedures.
4. First Aid Measures:

 If on skin: Immediately wash the affected area with plenty of soap and water.[1][8]
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 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[1][8]

e If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[1][8]

« In all cases of exposure, seek medical attention if irritation or other symptoms persist.[8]

Disposal Plan

Proper disposal of Methyl 4-ethynylbenzoate and any contaminated materials is crucial to
prevent environmental contamination and ensure compliance with regulations.

o Waste Collection: Collect all waste containing Methyl 4-ethynylbenzoate, including unused
product and contaminated materials (e.g., gloves, weigh boats), in a clearly labeled, sealed
container.

o Waste Segregation: Do not mix this waste with other waste streams unless instructed to do
S0 by your institution's environmental health and safety (EHS) office.

o Disposal Method: Dispose of the chemical waste through a licensed chemical waste disposal
company.[9] Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Methyl 4-
ethynylbenzoate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl 4-ethynylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Methyl 4-ethynylbenzoate = 90 3034-86-4 [sigmaaldrich.com]
. 4-ETHYNYL-BENZOIC ACID METHYL ESTER | 3034-86-4 [chemicalbook.com]
. CAS 3034-86-4 | Methyl 4-ethynylbenzoate - Synblock [synblock.com]

1
2
3
e 4. uah.edu [uah.edu]
5. fragranceoilsdirect.co.uk [fragranceoilsdirect.co.uk]
6. hsa.ie [hsa.ie]
7

. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

8. fishersci.com [fishersci.com]
e 9. echemi.com [echemi.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Methyl 4-ethynylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361237#personal-protective-equipment-for-
handling-methyl-4-ethynylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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